Cas no 1910888-64-0 (2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide)

• Product Name: 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide
• CAS No: 1910888-64-0
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5608256
• PubChem ID: 103650984
• Update Time: 2025-10-29

2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,4-dihydroxyphenyl)methyl]amino}-3-methylbutanamide
• 1910888-64-0
• EN300-841791
• 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide

• Inchi： 1S/C12H18N2O3/c1-7(2)11(12(13)17)14-6-8-3-4-9(15)5-10(8)16/h3-5,7,11,14-16H,6H2,1-2H3,(H2,13,17)
• InChI Key： JBMHEPKYDORJNQ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NCC1C=CC(=CC=1O)O)N

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.6Ų

Additional information on 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide

Comprehensive Overview of 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide (CAS No. 1910888-64-0)

2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide, with the CAS number 1910888-64-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and therapeutic interventions. The presence of both hydroxyl and amide functional groups in its structure makes it a versatile candidate for various biochemical interactions.

In recent years, the scientific community has shown increasing interest in compounds like 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide due to their potential role in addressing modern health challenges. For instance, researchers are investigating its possible anti-inflammatory and antioxidant properties, which align with the growing demand for natural and synthetic compounds that can combat oxidative stress—a key factor in aging and chronic diseases. This aligns with popular search queries such as "natural antioxidants for skin health" and "synthetic compounds for inflammation."

The compound's CAS No. 1910888-64-0 is frequently referenced in academic papers and patent applications, highlighting its relevance in cutting-edge research. Its molecular structure, which includes a 2,4-dihydroxyphenyl moiety, suggests potential interactions with biological targets such as enzymes and receptors. This has led to speculation about its utility in designing novel therapeutics, particularly in areas like neurodegenerative diseases and metabolic disorders—topics that are highly searched in medical and scientific forums.

From a synthetic chemistry perspective, 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide offers intriguing possibilities. Its synthesis involves multi-step organic reactions, often starting with readily available precursors. Researchers are optimizing these synthetic routes to improve yield and purity, addressing common laboratory challenges such as scalability and cost-effectiveness. These aspects are frequently discussed in online chemistry communities, where queries like "efficient synthesis of complex amides" or "optimizing reaction yields" are prevalent.

Another area of interest is the compound's potential role in cosmetic science. With consumers increasingly seeking advanced skincare ingredients, 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide is being studied for its possible benefits in formulations aimed at reducing hyperpigmentation or enhancing skin barrier function. This ties into trending searches like "next-generation skincare actives" and "science-backed cosmetic ingredients," reflecting the intersection of chemistry and consumer demand.

In summary, 2-{(2,4-dihydroxyphenyl)methylamino}-3-methylbutanamide (CAS No. 1910888-64-0) represents a compelling subject of study across multiple disciplines. Its structural complexity, combined with its potential biological activities, positions it as a valuable compound for future innovations in medicine, cosmetics, and beyond. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutic and cosmetic solutions.